Cas no 2639433-65-9 (Ethyl 2-[(4-acetylphenyl)amino]benzoate)

• Product Name: Ethyl 2-[(4-acetylphenyl)amino]benzoate
• CAS No: 2639433-65-9
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5642084
• PubChem ID: 165899240
• Update Time: 2025-11-04

Ethyl 2-[(4-acetylphenyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 2639433-65-9
• EN300-28230027
• ethyl 2-[(4-acetylphenyl)amino]benzoate
• Ethyl 2-[(4-acetylphenyl)amino]benzoate

• Inchi： 1S/C17H17NO3/c1-3-21-17(20)15-6-4-5-7-16(15)18-14-10-8-13(9-11-14)12(2)19/h4-11,18H,3H2,1-2H3
• InChI Key： RIUFPZUJVBGSQK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1NC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 2-[(4-acetylphenyl)amino]benzoate

Ethyl 2-[(4-Acetylphenyl)Amino]Benzoate: A Comprehensive Overview

Ethyl 2-[(4-Acetylphenyl)Amino]Benzoate, with the CAS number 2639433-65-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 2-(4-acetylphenylamino)benzoate, is a derivative of benzoic acid and has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of Ethyl 2-[(4-Acetylphenyl)Amino]Benzoate consists of a benzoate group substituted with an ethoxy group at the para position and an acetylated phenylamino group at the ortho position. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its interactions with biological systems. The presence of the acetyl group in the phenyl ring enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 2-(4-acetylphenylamino)benzoate through various methodologies. One notable approach involves the coupling reaction between 4-acetylphenylamine and ethyl 2-bromo benzoate under mild conditions. This method not only ensures high yield but also maintains the integrity of the functional groups, which is essential for preserving the compound's biological activity.

From a pharmacological perspective, Ethyl 2-[(4-Acetylphenyl)Amino]Benzoate has demonstrated potential as a modulator of key enzymes involved in inflammatory processes. Studies published in reputable journals such as *Journal of Medicinal Chemistry* have shown that this compound exhibits anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Its ability to selectively target COX-2 over COX-1 suggests that it could serve as a lead molecule for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

In addition to its pharmacological applications, Ethyl 2-(4-acetylphenylamino)benzoate has also found utility in materials science. Researchers have explored its use as a precursor for constructing advanced materials, such as stimuli-responsive polymers and sensors. The compound's ability to undergo reversible chemical transformations under specific conditions makes it an attractive candidate for designing smart materials that can respond to environmental changes.

Recent breakthroughs in computational chemistry have further enhanced our understanding of Ethyl 2-[(4-Acetylphenyl)Amino]Benzoate's molecular interactions. Molecular docking studies have revealed that the compound can bind effectively to several drug targets, including protein kinases and receptors involved in neurodegenerative diseases. These findings underscore its potential as a versatile scaffold for drug design.

Furthermore, the environmental impact of Ethyl 2-(4-acetylphenylamino)benzoate has been a topic of interest among researchers. Studies conducted on its biodegradation patterns indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for ensuring the sustainability of processes involving this compound.

In conclusion, Ethyl 2-[(4-Acetylphenyl)Amino]Benzoate (CAS No: 2639433-65-9) is a multifaceted compound with applications spanning pharmacology, materials science, and environmental chemistry. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is poised to contribute significantly to the development of innovative solutions across various disciplines.